Cas no 2097262-60-5 (FASN inhibitor 1)

FASN Inhibitor 1 is a potent and selective small-molecule inhibitor targeting fatty acid synthase (FASN), an enzyme critical for de novo lipogenesis. By effectively suppressing FASN activity, this compound disrupts lipid biosynthesis pathways, making it a valuable tool for studying metabolic disorders and cancer research, where FASN overexpression is often observed. Its high selectivity ensures minimal off-target effects, enhancing experimental reliability. The inhibitor exhibits strong cellular permeability and stability, facilitating in vitro and in vivo applications. Researchers utilize FASN Inhibitor 1 to explore lipid metabolism dysregulation, tumor progression mechanisms, and potential therapeutic strategies. Its well-characterized mechanism and consistent performance make it a preferred choice for biochemical and pharmacological studies.
FASN inhibitor 1 structure
FASN inhibitor 1 structure
Product Name:FASN inhibitor 1
CAS No:2097262-60-5
MF:C24H24N4O
MW:384.473565101624
CID:4638350
PubChem ID:72947731
Update Time:2025-06-14

FASN inhibitor 1 Chemical and Physical Properties

Names and Identifiers

    • FASN-IN-3
    • FASN inhibitor 1
    • Benzonitrile, 4-[1-[5-(3,4-dimethyl-1H-pyrazol-5-yl)-2,4-dimethylbenzoyl]-3-azetidinyl]-
    • 4-(1-(5-(3,4-Dimethyl-1H-pyrazol-5-yl)-2,4-dimethylbenzoyl)azetidin-3-yl)benzonitrile
    • 4-{1-[5-(4,5-Dimethyl-2H-pyrazol-3-yl)-2,4-dimethyl-benzoyl]-azetidin-3-yl}-benzonitrile
    • 4-[1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl]azetidin-3-yl]benzonitrile
    • 4-[1-[5-(4,5-Dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl]-3-azetidinyl]benzonitrile
    • US9428502, 242
    • SCHEMBL15559827
    • 4-(1-(5-(4,5-Dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl)azetidin-3-yl)benzonitrile
    • 4-{1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl]azetidin-3-yl}benzonitrile
    • BS-45242
    • GLXC-10018
    • DA-63382
    • DB-153395
    • EX-A4622
    • TVB-3166
    • CS-0035379
    • HY-U00436
    • CHEMBL3923704
    • BDBM244633
    • 1533438-83-3
    • AKOS040733375
    • 4-[1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl]-3-azetidinyl]-benzonitrile
    • 2097262-60-5
    • TVB-3166?
    • E74928
    • TVB-3166, >=98% (HPLC)
    • AKOS040742789
    • starbld0000754
    • Inchi: 1S/C24H24N4O/c1-14-9-15(2)22(10-21(14)23-16(3)17(4)26-27-23)24(29)28-12-20(13-28)19-7-5-18(11-25)6-8-19/h5-10,20H,12-13H2,1-4H3,(H,26,27)
    • InChI Key: ICDQFUFDAFKCAX-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C2CN(C(=O)C3=CC(C4NN=C(C)C=4C)=C(C)C=C3C)C2)C=C1

Computed Properties

  • Exact Mass: 384.19501140g/mol
  • Monoisotopic Mass: 384.19501140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.8Ų

FASN inhibitor 1 Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

FASN inhibitor 1 Pricemore >>

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Additional information on FASN inhibitor 1

Research Brief on FASN Inhibitor 1 (2097262-60-5): Recent Advances and Therapeutic Implications

Fatty acid synthase (FASN) has emerged as a promising therapeutic target in various diseases, particularly cancer and metabolic disorders. FASN inhibitor 1 (CAS: 2097262-60-5) is a novel small molecule inhibitor that has garnered significant attention due to its potent and selective inhibition of FASN activity. This research brief synthesizes the latest findings on FASN inhibitor 1, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.

Recent studies have elucidated the structural and functional characteristics of FASN inhibitor 1. The compound exhibits high binding affinity to the thioesterase domain of FASN, effectively blocking the final step of fatty acid synthesis. This inhibition leads to the accumulation of malonyl-CoA and a subsequent decrease in palmitate production, disrupting cellular lipid homeostasis. In vitro assays demonstrate that FASN inhibitor 1 achieves sub-micromolar IC50 values against a range of cancer cell lines, with particularly strong activity in breast and prostate cancer models.

Preclinical evaluations of FASN inhibitor 1 have revealed compelling evidence of its antitumor efficacy. In xenograft models, the compound significantly reduced tumor growth and metastasis, with minimal off-target effects. Mechanistic studies indicate that FASN inhibitor 1 induces apoptosis and autophagy in cancer cells while sparing normal cells, highlighting its potential for a favorable therapeutic window. Additionally, combination therapies with existing chemotherapeutic agents have shown synergistic effects, suggesting possible avenues for enhancing treatment outcomes.

Beyond oncology, FASN inhibitor 1 has shown promise in addressing metabolic diseases. Research indicates that the compound can ameliorate hepatic steatosis and improve insulin sensitivity in animal models of obesity and type 2 diabetes. These findings underscore the dual utility of FASN inhibitor 1 in both cancer and metabolic disorders, broadening its therapeutic scope.

Despite these advancements, challenges remain in the clinical translation of FASN inhibitor 1. Pharmacokinetic studies reveal variable bioavailability, necessitating further optimization of formulation and delivery methods. Additionally, the long-term safety profile of sustained FASN inhibition requires thorough investigation. Ongoing clinical trials are expected to provide critical insights into these aspects, paving the way for potential regulatory approval.

In conclusion, FASN inhibitor 1 (2097262-60-5) represents a cutting-edge therapeutic agent with multifaceted applications. Its ability to selectively target FASN positions it as a valuable tool for understanding lipid metabolism and developing innovative treatments for cancer and metabolic diseases. Continued research and clinical validation will be essential to fully realize its therapeutic potential.

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